![molecular formula C17H17N3O4 B3893247 N-[4-(butyrylamino)phenyl]-3-nitrobenzamide](/img/structure/B3893247.png)
N-[4-(butyrylamino)phenyl]-3-nitrobenzamide
Overview
Description
N-[4-(butyrylamino)phenyl]-3-nitrobenzamide, commonly known as BB-94, is a chemical compound that belongs to the family of hydroxamic acids. It is a potent inhibitor of matrix metalloproteinases (MMPs), which are a group of enzymes responsible for the degradation of extracellular matrix proteins. BB-94 has been extensively studied for its potential applications in cancer therapy, inflammation, and tissue remodeling.
Mechanism of Action
BB-94 exerts its inhibitory effect on N-[4-(butyrylamino)phenyl]-3-nitrobenzamide by binding to the active site of the enzyme. The hydroxamic acid group of BB-94 chelates with the catalytic zinc ion of this compound, preventing the enzyme from cleaving its substrate. This leads to a decrease in the degradation of extracellular matrix proteins, which in turn reduces tumor invasion and metastasis.
Biochemical and Physiological Effects
BB-94 has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effect on this compound, BB-94 has been shown to inhibit the activity of other enzymes, such as cathepsin B and urokinase-type plasminogen activator. BB-94 has also been shown to have anti-inflammatory effects, as it inhibits the production of cytokines and chemokines. Additionally, BB-94 has been shown to have a neuroprotective effect, as it inhibits the activation of microglia, which are involved in neuroinflammation.
Advantages and Limitations for Lab Experiments
BB-94 has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of N-[4-(butyrylamino)phenyl]-3-nitrobenzamide, making it a useful tool for studying the role of these enzymes in various biological processes. However, BB-94 has also been shown to have off-target effects, which can complicate the interpretation of experimental results. Additionally, BB-94 is a hydroxamic acid, which can be unstable in certain conditions, such as acidic pH.
Future Directions
There are several future directions for the study of BB-94. One direction is the development of more specific MMP inhibitors that do not have off-target effects. Another direction is the investigation of the role of N-[4-(butyrylamino)phenyl]-3-nitrobenzamide in tissue remodeling and wound healing. Additionally, BB-94 could be studied for its potential applications in other diseases, such as Alzheimer's disease and multiple sclerosis. Finally, the synthesis of BB-94 could be optimized to improve its stability and yield.
Scientific Research Applications
BB-94 has been extensively studied for its potential applications in cancer therapy. N-[4-(butyrylamino)phenyl]-3-nitrobenzamide play a crucial role in tumor invasion and metastasis, and inhibitors of these enzymes have been shown to be effective in slowing down the progression of cancer. BB-94 has been shown to inhibit the activity of this compound in vitro and in vivo, making it a promising candidate for cancer therapy.
properties
IUPAC Name |
N-[4-(butanoylamino)phenyl]-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c1-2-4-16(21)18-13-7-9-14(10-8-13)19-17(22)12-5-3-6-15(11-12)20(23)24/h3,5-11H,2,4H2,1H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHVFFNDUIPUMFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.